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Compound of Interest
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Cat. No.: B3026600 Get Quote

Technical Support Center: TJU103 Processing
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in mitigating

alpha case formation on TJU103 during processing.

Disclaimer: "TJU103" is not a standard designation for a titanium alloy. The information

provided is based on the general characteristics of alpha-beta titanium alloys and should be

adapted to the specific composition and properties of the alloy in use.

Frequently Asked Questions (FAQs)
Q1: What is alpha case and why is it a concern for TJU103?

A1: Alpha case is a hard, brittle, oxygen-enriched surface layer that can form on titanium alloys

like TJU103 when they are exposed to high temperatures in the presence of oxygen.[1][2] This

layer is detrimental because it can significantly reduce the material's mechanical properties,

such as ductility and fatigue life, potentially leading to premature component failure.[1][3]

Q2: At what temperature does alpha case formation become a significant issue for TJU103?

A2: Alpha case formation is generally observed in titanium alloys at temperatures exceeding

480°C (896°F).[1] The thickness of the alpha case layer increases with both temperature and

exposure time.
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Q3: How can I detect the presence and measure the depth of the alpha case on my TJU103
samples?

A3: Several methods can be used to detect and measure the alpha case. A common technique

is metallographic examination of a cross-sectioned sample, where the alpha case is visible

after etching.[4] Microhardness testing across the cross-section can also reveal the hardened

alpha case layer.[5] Nondestructive techniques like eddy current testing may also be used to

determine alpha case depth.[6]

Troubleshooting Guides
Issue: Excessive alpha case formation during heat
treatment.
Possible Causes:

High processing temperature.

Prolonged exposure to high temperature.

Presence of oxygen in the furnace atmosphere.

Solutions:
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Solution Description

Atmosphere Control

Perform heat treatment in a vacuum or an inert

gas atmosphere (e.g., argon) to minimize

oxygen exposure.[1]

Temperature and Time Optimization

Reduce the heat treatment temperature and/or

duration to the minimum required to achieve the

desired material properties. The growth of the

alpha case is time-dependent.[3][7]

Protective Coatings

Apply a protective coating to the TJU103

surface before heat treatment to act as an

oxygen barrier. Studies have shown that certain

coatings can reduce alpha case formation by up

to 50%.[8][9]

Issue: How to remove the alpha case after processing.
Solutions:

Removal Method Description

Chemical Milling

This is a common method that uses a mixture of

acids, typically hydrofluoric (HF) and nitric

(HNO₃), to etch away the alpha case layer.[10]

[11] The etching parameters (acid

concentration, temperature, time) must be

carefully controlled to ensure complete removal

without damaging the underlying material.

Mechanical Removal

Machining, grinding, or abrasive polishing can

be used to physically remove the alpha case.

This method is effective but may induce residual

stresses in the material.

Electropolishing

An electrochemical process that removes the

surface layer, including the alpha case, resulting

in a smooth and clean surface.[1]
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Data Presentation
Table 1: Effect of Heat Treatment Temperature on Alpha Case Depth in Ti-6Al-4V (Example

Data)

Soaking Temperature (°C) Alpha Case Depth (µm)

1200 35

1400 161

Data sourced from a study on Ti-6Al-4V investment castings and is intended for illustrative

purposes.[5]

Table 2: Chemical Milling Parameters for Alpha Case Removal on Ti-6Al-4V (Example Data)

Acid Solution Composition Etching Time Result

8% HF and 10% HNO₃ 13 min 30 s
Effective in completely

removing the alpha case.

Data from a study on chemical milling of Ti-6Al-4V and is intended as a starting point for

process development.[10][11]

Experimental Protocols
Protocol 1: Metallographic Examination for Alpha Case Measurement

Sectioning: Carefully cut a cross-section of the TJU103 sample using a low-speed diamond

saw to minimize deformation.

Mounting: Mount the sectioned sample in a polymer resin to facilitate handling and polishing.

Grinding and Polishing: Sequentially grind the sample surface with abrasive papers of

increasing grit size, followed by polishing with diamond suspensions to achieve a mirror-like

finish.
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Etching: Etch the polished surface with a suitable reagent (e.g., Kroll's reagent) to reveal the

microstructure and the alpha case layer.

Microscopy: Examine the etched sample under an optical microscope. The alpha case will

appear as a distinct layer at the surface.

Measurement: Use calibrated imaging software to measure the thickness of the alpha case

at multiple locations to obtain an average value.
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Caption: Diagram illustrating the pathway of alpha case formation on TJU103.
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Caption: Troubleshooting workflow for addressing alpha case on TJU103.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Alpha case - Wikipedia [en.wikipedia.org]

3. diva-portal.org [diva-portal.org]

4. Evaluation and Characterization of Alpha Case on Titanium Implants & Medical Devices -
Test Methods | Lucideon [lucideon.com]

5. Alpha case formation mechanism in Ti-6Al-4V alloy investment castings using YFSZ shell
moulds [scielo.org.za]

6. cdn.ymaws.com [cdn.ymaws.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3026600?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026600?utm_src=pdf-body
https://www.benchchem.com/product/b3026600?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/225441399_Theoretical_Study_of_Alpha_Case_Formation_during_Titanium_Casting
https://en.wikipedia.org/wiki/Alpha_case
https://www.diva-portal.org/smash/get/diva2:999194/FULLTEXT01.pdf
https://www.lucideon.com/testing-characterisation/test-methods/alpha-case-on-titanium-implants-medical-devices-test-methods
https://www.lucideon.com/testing-characterisation/test-methods/alpha-case-on-titanium-implants-medical-devices-test-methods
https://scielo.org.za/scielo.php?script=sci_arttext&pid=S2225-62532013000400012
https://scielo.org.za/scielo.php?script=sci_arttext&pid=S2225-62532013000400012
https://cdn.ymaws.com/titanium.org/resource/resmgr/ZZ-WCTP1973-VOL1/1973_Vol.1-5-Nondestructive_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Oxidation and Alpha–Case Phenomena in Titanium Alloys used in Aerospace Industry: Ti–
6Al–2Sn–4Zr–2Mo and Ti–6Al–4V [diva-portal.org]

8. digital.wpi.edu [digital.wpi.edu]

9. amrc.co.uk [amrc.co.uk]

10. 2024.sci-hub.se [2024.sci-hub.se]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Reducing alpha case formation on TJU103 during
processing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026600#reducing-alpha-case-formation-on-tju103-
during-processing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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